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Compound of Interest

Compound Name: 3-Chloro-2-nitroaniline

Cat. No.: B1295001

An In-depth Technical Guide to 3-Chloro-2-nitroaniline

This guide provides a comprehensive overview of the molecular structure, formula, properties,
and relevant experimental protocols for 3-chloro-2-nitroaniline, tailored for researchers,
scientists, and professionals in drug development.

Molecular Structure and Identification

3-Chloro-2-nitroaniline is an organic aromatic compound featuring a benzene ring substituted
with an amino group at position 1, a nitro group at position 2, and a chlorine atom at position 3.
[1] This substitution pattern gives rise to its specific chemical properties and reactivity. It is often
used as an intermediate in the synthesis of dyes and pharmaceuticals.[1]

Table 1: Chemical Identifiers for 3-Chloro-2-nitroaniline
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Identifier Value

IUPAC Name 3-chloro-2-nitroaniline[2][3]
CAS Number 59483-54-4[1][2][3][4][5]
Molecular Formula CeHsCIN202[1][2][3][4][5]
Molecular Weight 172.57 g/mol [3][4][5]

C1=CC(=C(C(=C1)CI)--INVALID-LINK--[O-])N[1]
(3]

Canonical SMILES

InChl Key YADOEPHJIBKBCN-UHFFFAOY SA-N[1][3]

EINECS Number 261-782-9[1][3][5]

2-Amino-6-chloronitrobenzene, 2-Nitro-3-
Synonyms .
chloroaniline[1][2]

Physicochemical Properties

The compound typically appears as a pale yellow to orange or red crystalline solid or powder.
[1] It is sparingly soluble in water but shows better solubility in organic solvents like ethanol and
acetone.[1]

Table 2: Physicochemical Data for 3-Chloro-2-nitroaniline
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Property Value

Pale-yellow to Yellow-brown Solid; Orange/tan
Appearance

solid[1]
Melting Point 107-108°CJ[5]
Boiling Point 327.1°C at 760 mmHg
pKa (Predicted) -1.29 + 0.10[1][5]
LogP (Predicted) 2.38|6]
Density (Predicted) 1.494 + 0.06 g/cm3[5]

Room Temperature, Keep in dark place, Sealed

Storage Temperature ,
in dry[1][5]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 3-chloro-2-nitroaniline.
While detailed spectra are found in specialized databases, the availability of key techniques is
summarized below.

Table 3: Spectroscopic Identification Methods
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Technique Availability / Key Information

Data is available, which would show
1H NMR characteristic signals for the aromatic protons

and the amine protons.[7]

Data is available for characterizing the carbon
13C NMR
skeleton.[7]

LC-MS data shows a peak at m/z 173.1 (M+H)™,

Mass Spectrometry (MS
P y (MS) confirming the molecular weight.[5]

Data is available, which would show
infrared (IR) Spect characteristic peaks for N-H stretching of the
nfrare ectrosco
P i amine, N-O stretching of the nitro group, and C-

Cl bonds.[7]

Experimental Protocols
Synthesis

The synthesis of 3-chloro-2-nitroaniline can be achieved through several routes, typically
involving the chlorination of 2-nitroaniline or the nitration of 3-chloroaniline.[1] A representative
protocol for a related reduction reaction to form an aniline derivative is detailed below, which
illustrates a common step in the synthesis of substituted anilines.

Protocol: Reductive Amination (lllustrative Example)

This protocol describes the reduction of a nitro group to an amine, a key transformation in
aniline synthesis. This example is adapted from the synthesis of 3-chloro-4-(3-
fluorobenzyloxy)aniline.[8]

e Reaction Setup: Suspend the starting nitro-aromatic compound in a mixture of ethanol and
water.

» Addition of Reagents: Add iron powder and ammonium chloride to the suspension to act as
the reducing system.
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» Heating: Heat the reaction mixture to reflux and monitor the reaction progress using Thin
Layer Chromatography (TLC) until the starting material is consumed.

o Workup: After completion, cool the reaction mixture to room temperature and filter it through
a pad of celite to remove the solid iron salts.

o Extraction: Concentrate the filtrate under reduced pressure to remove the ethanol. Extract
the remaining aqueous residue with a suitable organic solvent, such as ethyl acetate.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude aniline product. Further purification
can be achieved by recrystallization or column chromatography.

Analytical Characterization

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the
purity of 3-chloro-2-nitroaniline.

Protocol: Reverse-Phase HPLC Analysis[6]
e Column: Newcrom R1 reverse-phase column.

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid modifier. For standard
analysis, phosphoric acid is used. For Mass Spectrometry (MS) compatible applications,
formic acid should be substituted for phosphoric acid.

o Detection: UV detection at a suitable wavelength determined by the compound's UV-Vis
spectrum.

o Application: This method is suitable for purity assessment and can be scaled for preparative
separation to isolate impurities or for pharmacokinetic studies.[6]

Visualization of Characterization Workflow

The following diagram illustrates the logical workflow for the structural and purity analysis of 3-
Chloro-2-nitroaniline.
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Characterization of 3-Chloro-2-nitroaniline

3-Chloro-2-nitroaniline
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Caption: Logical workflow for the characterization of 3-Chloro-2-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Chloro-2-nitroaniline molecular structure and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295001#3-chloro-2-nitroaniline-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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